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Compound of Interest

Compound Name: 2,6-Dimethyl-4-fluorobenzoic acid

Cat. No.: B190211

An In-depth Technical Guide to the Safety and Handling of 2,6-Dimethyl-4-fluorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,6-Dimethyl-4-
fluorobenzoic acid (CAS No. 16633-50-4). Due to a lack of extensive specific toxicological
data for this compound, this guide synthesizes available information and supplements it with
data from structurally similar compounds, a standard practice in chemical safety assessment.

Physicochemical and Toxicological Data

A summary of the known physicochemical properties of 2,6-Dimethyl-4-fluorobenzoic acid is
presented below. Toxicological data is often not fully investigated for such specific research
chemicals; therefore, data from analogous compounds are provided for a comparative safety
assessment.

Table 1: Physicochemical Properties of 2,6-Dimethyl-4-fluorobenzoic acid
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Property Value Source
CAS Number 16633-50-4 [11[2]
Molecular Formula CoHsFO2 [1][2]
Molecular Weight 168.16 g/mol [11[2]
Appearance White to oﬁ-w.hite crystalline 3]
powder or solid

Boiling Point 278.4 £ 35.0 °C (Predicted) [1]
Flash Point 122.1 + 25.9 °C (Predicted) [1]
Density 1.212 g/cm3 [1]
Vapor Pressure 0.002 mmHg at 25°C [1]

Solubility

Soluble in water (7.2 g/L at

[3]

25°C for 2-Fluorobenzoic acid)

Table 2: GHS Hazard Classification and Statements for Structurally Similar Fluorinated Benzoic
Acids
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Hazard

GHS Classification

Hazard Statements

Common
Analogues

Skin Irritation

Category 2

H315: Causes skin

irritation

2-Chloro-4-
fluorobenzoic acid, 4-
Bromobenzoic acid, 4-
Fluorobenzoic acid, 2-

Fluorobenzoic acid[3]

(4105116171

Serious Eye Irritation

Category 2 / 2A

H319: Causes serious

eye irritation

2-Chloro-4-
fluorobenzoic acid, 4-
Bromobenzoic acid, 4-
Fluorobenzoic acid, 2-

Fluorobenzoic acid[3]

[4105]161[7]

Specific Target Organ
Toxicity (Single

Exposure)

Category 3

H335: May cause

respiratory irritation

2-Chloro-4-
fluorobenzoic acid, 4-
Bromobenzoic acid, 4-
Fluorobenzoic acid, 2-

Fluorobenzoic acid[3]

[41051[7]

Acute Oral Toxicity

Category 4

H302: Harmful if

swallowed

4-Chlorobenzoic acid,
2,4-Dichlorobenzoic
acid[8]

Experimental Protocols

Detailed experimental protocols for assessing the safety of new chemical entities are critical.
The following are generalized methodologies based on standard practices for compounds with

expected irritation or toxicity.

Experimental Protocol: In Vitro Skin Irritation Test

This protocol is a generalized representation of an in vitro skin irritation test, which is a

common preliminary safety assessment.
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Caption: Workflow for an in vitro skin irritation assessment.

Safety and Handling Procedures

A systematic approach to handling 2,6-Dimethyl-4-fluorobenzoic acid is essential to minimize
exposure and ensure a safe laboratory environment.

Logical Workflow for Safe Handling

The following diagram outlines the critical steps for safely managing this chemical from receipt

to disposal.
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Receipt & Inspection
(Check for damage)

:

Store in a cool, dry, well-ventilated area
in a tightly sealed container. [2, 8, 10]

:

Use in a chemical fume hood.
Wear appropriate PPE. [6, 10]

(Chemlcal Synthesis / Research) ?

(Collect in a labeled, sealed contalner

:

Dispose of as hazardous waste
according to regulations. [1, 8]

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of 2,6-Dimethyl-4-fluorobenzoic acid.
Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2,6-Dimethyl-4-fluorobenzoic acid to prevent
skin and eye contact, and inhalation.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
face shield conforming to
EN166 (EU) or OSHA 29 CFR
1910.133.[4][9]

Protects against dust particles
and splashes causing serious
eye irritation.[4][6][7]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, as the

acid is a known skin irritant.[3]

Skin and Body Protection

Laboratory coat and
appropriate protective clothing

to prevent skin exposure.

Minimizes the risk of accidental
skin contact.[3][4]

Respiratory Protection

Use a NIOSH/MSHA approved
respirator or a dust mask (type
N95) if dust is generated or for
large-scale operations and

emergencies.[3]

Prevents respiratory tract

irritation from dust inhalation.

[317]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Get medical attention.

(41051071

Wash off immediately with plenty of soap and
i water for at least 15 minutes while removing all
Skin Contact _ _ _
contaminated clothing and shoes. Get medical

attention if irritation persists.[4][5][7]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Get medical
attention.[4][5][7]

Do NOT induce vomiting. Clean mouth with

Ingestion water and drink afterwards plenty of water. Get

medical attention.[5][7][9]

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory and preventing
environmental contamination.

Storage:

« Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[9]

o Keep the container tightly closed and sealed until ready for use.[5][9][10]
o Store locked up.[4]
Disposal:

o Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.[4][10]
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» Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[7]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and minimize environmental
impact.

Spill Cleanup Protocol

Evacuate and secure the area.
Alert others.

:

Don appropriate PPE
(including respiratory protection).

Contain the spill.
Avoid generating dust.

Sweep or vacuum up the material
and place in a sealed container for disposal. [5, 10]

(Clean the spill area with soap and water)

(Dispose of waste as hazardous)

Click to download full resolution via product page

Caption: Protocol for cleaning up spills of 2,6-Dimethyl-4-fluorobenzoic acid.
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Firefighting Measures

While not highly flammable, this compound can burn and produce hazardous decomposition
products.

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz2), dry chemical, or
chemical foam.[4][5][7]

e Hazardous Combustion Products: In a fire, irritating and highly toxic gases may be
generated by thermal decomposition or combustion, including carbon monoxide (CO),
carbon dioxide (COz), and hydrogen fluoride (HF).[4][7][9]

» Firefighting Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4][5][7]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety review and risk assessment. Always consult the most current Safety Data Sheet
(SDS) for this compound and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dimethyl-4-fluorobenzoic acid safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190211#2-6-dimethyl-4-fluorobenzoic-acid-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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